N-(1,3-benzothiazol-2-yl)-2-[1-[(4-fluorophenyl)methyl]indol-3-yl]sulfanylacetamide
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Description
N-(1,3-benzothiazol-2-yl)-2-[1-[(4-fluorophenyl)methyl]indol-3-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C24H18FN3OS2 and its molecular weight is 447.55. The purity is usually 95%.
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Scientific Research Applications
Structure-Activity Relationships in Drug Development
Research on benzothiazole derivatives reveals their significant role in developing therapeutic agents, particularly in targeting specific biochemical pathways. One study highlighted the structural modifications of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors, aiming to improve metabolic stability by exploring various heterocyclic analogues. This research underscores the importance of structural modifications in enhancing drug efficacy and stability, a principle that is likely applicable to the development of N-(1,3-benzothiazol-2-yl)-2-[1-[(4-fluorophenyl)methyl]indol-3-yl]sulfanylacetamide derivatives (Stec et al., 2011).
Antitumor Properties
The antitumor properties of benzothiazole compounds have been a subject of extensive study. These compounds have shown potent and selective antitumor activities across various cancer cell lines. The mechanism often involves metabolic transformation by cytochrome P450 enzymes, highlighting the compound's potential in cancer therapy. Modifications, such as amino acid conjugation, have been explored to improve solubility and therapeutic efficacy, indicating a potential research pathway for this compound in oncology (Bradshaw et al., 2002).
Antibacterial and Antifungal Activities
Benzothiazole derivatives have also been investigated for their antimicrobial properties, with studies demonstrating potent activities against various pathogens, including Helicobacter pylori. These findings suggest that benzothiazole compounds, by extension, this compound, could be explored for developing new antimicrobial agents (Carcanague et al., 2002).
Anticonvulsant Effects
Research on indoline derivatives of benzothiazole acetamide demonstrated significant anticonvulsant activity, providing insights into the potential neurological applications of benzothiazole compounds. This suggests an area of application for this compound in neuropharmacology, possibly in the development of new treatments for epilepsy or other seizure disorders (Nath et al., 2021).
Anti-inflammatory Activity
Further research into benzothiazole derivatives has identified compounds with significant anti-inflammatory activity. This highlights the therapeutic potential of such compounds in treating inflammatory conditions, suggesting another possible application area for this compound (Sunder et al., 2013).
properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-2-[1-[(4-fluorophenyl)methyl]indol-3-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18FN3OS2/c25-17-11-9-16(10-12-17)13-28-14-22(18-5-1-3-7-20(18)28)30-15-23(29)27-24-26-19-6-2-4-8-21(19)31-24/h1-12,14H,13,15H2,(H,26,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDZDNKKACYJXLJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2CC3=CC=C(C=C3)F)SCC(=O)NC4=NC5=CC=CC=C5S4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18FN3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.